Cas no 1699741-92-8 (5-Bromo-2-fluoro-4-(trifluoromethyl)benzoic acid)

• Product Name: 5-Bromo-2-fluoro-4-(trifluoromethyl)benzoic acid
• CAS No: 1699741-92-8
• MF: C₈H₃BrF₄O₂
• MW: 287.005835771561
• MDL: MFCD29691075
• CID: 4611618
• Update Time: 2024-11-04

5-Bromo-2-fluoro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-(trifluoromethyl)benzoic acid
• AMY6700
• ZSC74192
• SY254136

• MDL： MFCD29691075
• Inchi： 1S/C8H3BrF4O2/c9-5-1-3(7(14)15)6(10)2-4(5)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： SKRBSHQZFMLXRP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3